N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-2-(naphthalen-1-yloxy)acetamide

• IUPAC Name: N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-2-naphthalen-1-yloxyacetamide
• InChI: InChI=1S/C25H19N3O2/c29-25(17-30-23-13-7-9-18-8-1-2-10-19(18)23)27-21-12-4-3-11-20(21)22-16-28-15-6-5-14-24(28)26-22/h1-16H,17H2,(H,27,29)
• InChI Key: UIQMISJAMCGSMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2OCC(=O)NC3=CC=CC=C3C4=CN5C=CC=CC5=N4
• Molecular Formula: C25H19N3O2
• Molecular Weight: 393.4 g/mol

Description

N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-2-(naphthalen-1-yloxy)acetamide, also known as IPA-3, is a small molecule inhibitor that has been extensively studied for its potential use in cancer therapy. This compound was first synthesized in 2005 by researchers at the University of California, San Francisco, and has since been the subject of numerous scientific studies.

Scientific Research Applications

Anticancer Activity

Research has shown promising anticancer activities associated with compounds structurally related to N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-2-(naphthalen-1-yloxy)acetamide. For instance, selenylated imidazo[1,2-a]pyridines demonstrated significant cytotoxicity against breast cancer cells, with certain compounds inhibiting cell proliferation and inducing apoptosis through DNA cleavage and Akt-mediated regulation (Almeida et al., 2018). Similarly, various derivatives have been synthesized and evaluated for antitumor activity, showing excellent anticancer activity against specific cancer cell lines (Chena et al., 2022).

Anti-Inflammatory Agents

Compounds with the imidazo[1,2-a]pyridine structure have been synthesized and evaluated for their potential as anti-inflammatory agents. Studies have highlighted the synthesis and biological evaluation of such compounds, showing significant analgesic and anti-inflammatory effects (Thabet et al., 2011).

Fluorescent Probes and Organic Compounds

Imidazo[1,2-a]pyridine derivatives have been explored for their fluorescent properties, serving as potential fluorescent probes. One study demonstrated the efficient use of these compounds as fluorescent probes for mercury ion detection in both acetonitrile and buffered aqueous solutions (Shao et al., 2011). Another study synthesized derivatives showing varied fluorescent properties and potential for applications in organic electronics and photophysics (Tomoda et al., 1999).

Synthesis and Structural Studies

The synthesis and structural analysis of imidazo[1,2-a]pyridine derivatives have been a significant area of research, providing insights into their potential applications in various fields. Studies have focused on the crystal structure, vibrational properties, and synthesis techniques, offering a foundation for further exploration of these compounds (Dong-Mei Chen et al., 2021).